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Compound of Interest

Compound Name: Aspericin C

Cat. No.: B12423555 Get Quote

Disclaimer: The following guidance is based on the assessment that "Aspericin C" is a likely

trade name for a product containing Acetylsalicylic Acid and Ascorbic Acid. The safety protocols

outlined below are derived from the known properties of these components. Always consult the

specific Safety Data Sheet (SDS) provided by the manufacturer for the exact product you are

handling.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Aspericin C. It includes detailed

operational and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The primary hazards associated with the components of Aspericin C (specifically

Acetylsalicylic Acid) include oral toxicity and irritation to the skin and eyes[1][2]. Therefore,

appropriate personal protective equipment must be worn.

Minimum PPE Requirements:

Gloves: Nitrile or latex gloves are required to prevent skin contact. Dispose of contaminated

gloves after use in accordance with good laboratory practices[3].

Eye Protection: Chemical safety goggles or glasses are mandatory to protect against dust

particles and splashes[1][3].
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Lab Coat: A standard lab coat or other protective clothing should be worn to prevent

contamination of personal clothing[3].

Respiratory Protection: In situations where dust may be generated and ventilation is

inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator is

recommended[3].

Quantitative Data Summary
The following table summarizes key quantitative data for the primary component, Acetylsalicylic

Acid.

Property Value Reference

Melting Point/Range 136 - 140 °C / 276.8 - 284 °F [3]

Flash Point 250 °C / 482 °F [3]

pH 3.5 (2.5 g/L at 20°C) [3]

Specific Gravity 1.350 [3]

Water Solubility 4.6 g/l at 25 °C [4]

Partition Coefficient log Pow: 1.19 at 20 °C [4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial for the safe handling of Aspericin C.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area. A chemical fume hood is recommended,
especially when working with powders or creating solutions[3].
Verify that an eyewash station and safety shower are readily accessible and in good working
order[3].
Prepare all necessary equipment and reagents before handling the compound.
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2. Handling the Compound:

Don the required personal protective equipment (gloves, eye protection, lab coat).
Avoid the formation of dust when handling the solid form[3].
Wash hands thoroughly after handling, even if gloves were worn[1][3].
Do not eat, drink, or smoke in the area where Aspericin C is handled or stored[4].

3. In Case of a Spill:

For small spills, sweep up the solid material and place it into a suitable, sealed container for
disposal[1][3].
Avoid generating dust during cleanup.
Wash the spill site with soap and water after the material has been collected[1].

4. Storage:

Store in a cool, dry, and well-ventilated area[3].
Keep the container tightly closed to prevent contamination and degradation[3].
Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases[3].

Disposal Plan
Proper disposal of Aspericin C and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All waste materials, including unused product, contaminated PPE, and spill cleanup
materials, should be collected in a designated and clearly labeled waste container.

2. Disposal of Unused Aspericin C:

Unused Aspericin C should be disposed of as chemical waste.
One recommended method is to mix the material with an non-recyclable, unappealing
substance like cat litter or coffee grounds, place it in a sealed plastic bag, and then into the
appropriate chemical waste stream[5][6]. Do not crush tablets or capsules[5].
Alternatively, consult with your institution's environmental health and safety (EHS) office for
specific guidance on disposal procedures. Drug take-back programs are the safest option if
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available[6][7].

3. Disposal of Contaminated Materials:

Contaminated items such as gloves, weigh boats, and paper towels should be placed in a
sealed bag and disposed of as chemical waste.

4. Regulatory Compliance:

All disposal must be in accordance with local, state, and federal regulations. Dispose of the
contents and container to an approved waste disposal plant[3][4].
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Caption: Workflow for the safe handling of Aspericin C.
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Caption: PPE selection guide for handling Aspericin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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